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Compound of Interest

Compound Name: Lana-DNA-IN-2

Cat. No.: B12394964 Get Quote

In-Depth Technical Guide: Lana-DNA-IN-2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Lana-DNA-IN-2, also identified as Compound 20, is a small molecule inhibitor targeting the

interaction between the Latency-Associated Nuclear Antigen (LANA) and DNA of the Kaposi's

Sarcoma-Associated Herpesvirus (KSHV/HHV-8). LANA is a crucial viral protein for the

establishment and maintenance of viral latency, a hallmark of KSHV infection and associated

malignancies such as Kaposi's sarcoma and primary effusion lymphoma. By disrupting the

LANA-DNA interaction, Lana-DNA-IN-2 presents a promising therapeutic strategy to interfere

with KSHV latent replication and episomal maintenance, offering a novel approach for the

treatment of KSHV-associated diseases. This document provides a comprehensive overview of

the chemical structure, properties, and experimental evaluation of Lana-DNA-IN-2.

Chemical Structure and Properties
Lana-DNA-IN-2 is a derivative of a previously identified inhibitor, expanded through Suzuki-

Miyaura cross-coupling to enhance its inhibitory activity.

Table 1: Physicochemical and ADMET Properties of Lana-DNA-IN-2 (Compound 20)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12394964?utm_src=pdf-interest
https://www.benchchem.com/product/b12394964?utm_src=pdf-body
https://www.benchchem.com/product/b12394964?utm_src=pdf-body
https://www.benchchem.com/product/b12394964?utm_src=pdf-body
https://www.benchchem.com/product/b12394964?utm_src=pdf-body
https://www.benchchem.com/product/b12394964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₂₂H₁₉N₅O₃

Molecular Weight 413.42 g/mol

CAS Number 3033110-75-4

Binding Affinity (KD) to LANA 1.8 µM

Aqueous Solubility High

Caco-2 Permeability High

Metabolic Stability Favorable

Cytotoxicity Low

**3. Mechanism of Action
Lana-DNA-IN-2 functions by competitively inhibiting the binding of the LANA protein to its

specific DNA binding sites within the terminal repeats of the KSHV genome. This interaction is

essential for the replication of the viral episome and its segregation to daughter cells during

mitosis. By blocking this crucial step, Lana-DNA-IN-2 effectively disrupts the latent replication

cycle of KSHV.
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[https://www.benchchem.com/product/b12394964#chemical-structure-and-properties-of-
lana-dna-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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